Cas no 2228482-54-8 (3-methanesulfonylphenyl sulfamate)
3-methanesulfonylphenyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 3-methanesulfonylphenyl sulfamate
- EN300-2005426
- 2228482-54-8
-
- Inchi: 1S/C7H9NO5S2/c1-14(9,10)7-4-2-3-6(5-7)13-15(8,11)12/h2-5H,1H3,(H2,8,11,12)
- InChI Key: LWKKXZCPFPZMAT-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=C(C=1)OS(N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 250.99221473g/mol
- Monoisotopic Mass: 250.99221473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 120Ų
3-methanesulfonylphenyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2005426-0.05g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-0.1g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-0.25g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-0.5g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-1.0g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-2005426-2.5g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-5.0g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-2005426-10.0g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 10g |
$4421.0 | 2023-05-31 | ||
| Enamine | EN300-2005426-1g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-2005426-5g |
3-methanesulfonylphenyl sulfamate |
2228482-54-8 | 5g |
$2028.0 | 2023-09-16 |
3-methanesulfonylphenyl sulfamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-methanesulfonylphenyl sulfamate
Recent Advances in the Study of 3-Methanesulfonylphenyl Sulfamate (CAS: 2228482-54-8)
3-Methanesulfonylphenyl sulfamate (CAS: 2228482-54-8) is a sulfamate derivative that has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of oncology and neurology. This compound, characterized by its unique chemical structure featuring a methanesulfonyl group and a sulfamate moiety, has been the subject of numerous studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its biological activities, synthetic pathways, and potential clinical applications.
Recent studies have focused on the role of 3-methanesulfonylphenyl sulfamate as a potent inhibitor of carbonic anhydrase (CA) isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. These isoforms play a critical role in tumor microenvironment acidification, a process that promotes tumor growth, invasion, and metastasis. In vitro and in vivo experiments have demonstrated that 3-methanesulfonylphenyl sulfamate exhibits selective inhibition of CA IX and XII, leading to reduced tumor cell proliferation and enhanced sensitivity to conventional chemotherapy. These findings suggest its potential as an adjunctive therapy in cancer treatment regimens.
In addition to its anticancer properties, 3-methanesulfonylphenyl sulfamate has shown promise in the treatment of neurological disorders. Research has revealed its ability to modulate gamma-aminobutyric acid (GABA)ergic neurotransmission, which is implicated in conditions such as epilepsy and anxiety. Preclinical studies in animal models have reported anticonvulsant and anxiolytic effects, with a favorable safety profile compared to existing therapeutics. The compound's dual mechanism of action—targeting both CA isoforms and GABAergic pathways—positions it as a multifunctional agent with broad therapeutic potential.
The synthesis and optimization of 3-methanesulfonylphenyl sulfamate have also been areas of active investigation. Recent advancements in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. Structural-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced off-target effects. These innovations are critical for advancing the compound toward clinical trials.
Despite these promising developments, challenges remain in the translation of 3-methanesulfonylphenyl sulfamate from bench to bedside. Issues such as drug delivery, long-term toxicity, and resistance mechanisms need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of this compound. Ongoing studies are exploring combination therapies and novel formulations to enhance efficacy and patient outcomes.
In conclusion, 3-methanesulfonylphenyl sulfamate (CAS: 2228482-54-8) represents a compelling candidate for the treatment of cancer and neurological disorders. Its unique pharmacological profile, combined with recent advancements in synthesis and optimization, underscores its potential as a next-generation therapeutic agent. Future research should focus on clinical validation and the development of targeted delivery systems to maximize its therapeutic benefits while minimizing adverse effects. The continued exploration of this compound holds great promise for addressing unmet medical needs in diverse patient populations.
2228482-54-8 (3-methanesulfonylphenyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)